Cas no 1934507-65-9 (3-(1-hydroxypropan-2-yl)oxane-3-carbaldehyde)

• Product Name: 3-(1-hydroxypropan-2-yl)oxane-3-carbaldehyde
• CAS No: 1934507-65-9
• MF: C₉H₁₆O₃
• MW: 172.221543312073
• CID: 6275505
• PubChem ID: 130705932
• Update Time: 2025-06-08

3-(1-hydroxypropan-2-yl)oxane-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(1-hydroxypropan-2-yl)oxane-3-carbaldehyde
• 1934507-65-9
• EN300-1622318

• Inchi： 1S/C9H16O3/c1-8(5-10)9(6-11)3-2-4-12-7-9/h6,8,10H,2-5,7H2,1H3
• InChI Key： SJRZYVJVRGQTTM-UHFFFAOYSA-N
• SMILES： O1CCCC(C=O)(C1)C(C)CO

Computed Properties

• Exact Mass: 172.109944368g/mol
• Monoisotopic Mass: 172.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 46.5Ų

Additional information on 3-(1-hydroxypropan-2-yl)oxane-3-carbaldehyde

Comprehensive Overview of 3-(1-hydroxypropan-2-yl)oxane-3-carbaldehyde (CAS No. 1934507-65-9)

3-(1-hydroxypropan-2-yl)oxane-3-carbaldehyde (CAS No. 1934507-65-9) is a specialized organic compound that has garnered significant attention in the fields of synthetic chemistry, pharmaceuticals, and material science. This compound, characterized by its unique oxane ring structure and hydroxypropan side chain, serves as a versatile intermediate in the synthesis of complex molecules. Its aldehyde functional group makes it particularly valuable for condensation reactions, enabling the creation of novel polymers, bioactive molecules, and fine chemicals.

In recent years, the demand for high-purity intermediates like 3-(1-hydroxypropan-2-yl)oxane-3-carbaldehyde has surged, driven by advancements in green chemistry and sustainable manufacturing. Researchers are increasingly focusing on eco-friendly synthesis routes to produce such compounds, aligning with global trends toward reducing carbon footprints. The compound’s potential applications in biodegradable materials and drug delivery systems have also made it a subject of interest in academic and industrial research.

One of the most frequently searched questions related to this compound is: "What are the synthetic applications of 3-(1-hydroxypropan-2-yl)oxane-3-carbaldehyde?" The answer lies in its role as a building block for heterocyclic compounds, which are pivotal in designing pharmaceutical active ingredients. For instance, its oxane core can be modified to create chiral catalysts, enhancing asymmetric synthesis efficiency. Additionally, its hydroxypropan moiety offers opportunities for further functionalization, making it a key player in custom chemical synthesis.

Another hot topic tied to this compound is its relevance in flavor and fragrance industries. The aldehyde group contributes to the formation of aromatic derivatives, which are essential in creating natural-like scents and food additives. With consumers increasingly favoring clean-label products, the demand for such intermediates is expected to grow exponentially. This aligns with the broader shift toward bio-based chemicals and away from petroleum-derived alternatives.

From a technical perspective, the stability and reactivity of 3-(1-hydroxypropan-2-yl)oxane-3-carbaldehyde under various conditions are critical for its industrial adoption. Studies have shown that its thermal stability and solubility in polar solvents make it suitable for scalable processes. These properties are often highlighted in patent filings and research papers, underscoring its commercial viability. Furthermore, its compatibility with enzymatic catalysis opens doors to biocatalytic production, a cutting-edge area in chemical manufacturing.

In conclusion, 3-(1-hydroxypropan-2-yl)oxane-3-carbaldehyde (CAS No. 1934507-65-9) represents a multifaceted compound with broad applicability across multiple industries. Its structural features, combined with the growing emphasis on sustainability and innovation, position it as a valuable asset in modern chemistry. Whether for drug discovery, material science, or flavor engineering, this compound continues to inspire new research and development efforts worldwide.